molecular formula C13H11NO6 B8811504 2,2-Dimethyl-5-[(4-nitrophenyl)methylidene]-1,3-dioxane-4,6-dione CAS No. 15795-62-7

2,2-Dimethyl-5-[(4-nitrophenyl)methylidene]-1,3-dioxane-4,6-dione

Cat. No.: B8811504
CAS No.: 15795-62-7
M. Wt: 277.23 g/mol
InChI Key: FCDZHNDUCXHXLS-UHFFFAOYSA-N
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Description

2,2-Dimethyl-5-[(4-nitrophenyl)methylidene]-1,3-dioxane-4,6-dione is a useful research compound. Its molecular formula is C13H11NO6 and its molecular weight is 277.23 g/mol. The purity is usually 95%.
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Properties

CAS No.

15795-62-7

Molecular Formula

C13H11NO6

Molecular Weight

277.23 g/mol

IUPAC Name

2,2-dimethyl-5-[(4-nitrophenyl)methylidene]-1,3-dioxane-4,6-dione

InChI

InChI=1S/C13H11NO6/c1-13(2)19-11(15)10(12(16)20-13)7-8-3-5-9(6-4-8)14(17)18/h3-7H,1-2H3

InChI Key

FCDZHNDUCXHXLS-UHFFFAOYSA-N

Canonical SMILES

CC1(OC(=O)C(=CC2=CC=C(C=C2)[N+](=O)[O-])C(=O)O1)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

To 4-nitrobenzaldehyde (15.1 g) were added a toluene (180 mL) solution, Meldrum's acid (14.4 g), piperidine (300 μL) and acetic acid (300 μL) at room temperature, and the mixture was stirred for 5 hr. Insoluble material was collected by filtration, and the obtained solid was washed with ethyl acetate (80 mL). The resulting precipitate was collected by filtration to give the title compound (19.3 g) as a pale-yellow solid.
Quantity
15.1 g
Type
reactant
Reaction Step One
Quantity
180 mL
Type
reactant
Reaction Step One
Quantity
14.4 g
Type
reactant
Reaction Step One
Quantity
300 μL
Type
reactant
Reaction Step One
Quantity
300 μL
Type
solvent
Reaction Step One

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